N-(3-chlorophenyl)-4-isobutylbenzenesulfonamide

• IUPAC Name: N-(3-chlorophenyl)-4-(2-methylpropyl)benzenesulfonamide
• InChI: InChI=1S/C16H18ClNO2S/c1-12(2)10-13-6-8-16(9-7-13)21(19,20)18-15-5-3-4-14(17)11-15/h3-9,11-12,18H,10H2,1-2H3
• InChI Key: VIIGONNUINYRHU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=CC=C(C=C1)S(=O)(=O)NC2=CC(=CC=C2)Cl
• Molecular Formula: C16H18ClNO2S
• Molecular Weight: 323.8 g/mol

Description

Synthesis Analysis

The synthesis of related sulfonamide compounds often involves one-pot reactions under solvent-free conditions or in green solvents like water. For instance, a variety of N-acyl-N-(4-chlorophenyl)-4-nitrobenzenesulfonamides were synthesized from 4-chloroaniline, highlighting the chemoselectivity and efficiency of such processes in producing sulfonamides (Ebrahimi et al., 2015).

Molecular Structure Analysis

The molecular structure of sulfonamide derivatives often reveals significant features such as dihedral angles between benzene rings, which can influence their chemical behavior. For example, the crystal structure of N-(4-acetylphenyl)-4-chlorobenzenesulfonamide was analyzed, showing a V-shape conformation due to the orientation of the benzene rings (Kobkeatthawin et al., 2017).

Chemical Reactions and Properties

Sulfonamide compounds participate in various chemical reactions, including acylations, which can be selectively carried out in water. These reactions emphasize the chemoselectivity and efficiency of sulfonamides as acylating agents (Ebrahimi et al., 2015).